6-chloro-4-{[4-(2-ethoxyphenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline

• IUPAC Name: (6-chloro-2-phenylquinolin-4-yl)-[4-(2-ethoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C28H26ClN3O2/c1-2-34-27-11-7-6-10-26(27)31-14-16-32(17-15-31)28(33)23-19-25(20-8-4-3-5-9-20)30-24-13-12-21(29)18-22(23)24/h3-13,18-19H,2,14-17H2,1H3
• InChI Key: SVBCBODQAAJENO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=NC4=C3C=C(C=C4)Cl)C5=CC=CC=C5
• Molecular Formula: C28H26ClN3O2
• Molecular Weight: 472.0 g/mol

Description

6-chloro-4-{[4-(2-ethoxyphenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline is a chemical compound that has gained attention in scientific research due to its potential application in various fields.

Mechanism of Action

The mechanism of action of 6-chloro-4-{[4-(2-ethoxyphenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline involves the inhibition of various enzymes and receptors in the body. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to the induction of apoptosis in cancer cells. It also inhibits the activity of the histamine H1 receptor, leading to the inhibition of angiogenesis. In addition, it has been shown to have an inhibitory effect on the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, leading to its potential application in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
6-chloro-4-{[4-(2-ethoxyphenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and have an inhibitory effect on the activity of acetylcholinesterase. It has also been shown to have an antibacterial and antifungal effect, making it a potential candidate for the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-chloro-4-{[4-(2-ethoxyphenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline in lab experiments include its potential application in various fields such as cancer research, neuroscience, and infectious diseases. It is also relatively easy to synthesize and has been shown to have good yield. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 6-chloro-4-{[4-(2-ethoxyphenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline. These include further studies on its potential application as a neuroprotective agent and for the treatment of neurodegenerative diseases. It is also important to determine its safety and efficacy in humans and to develop more effective methods for its delivery. In addition, further studies on its potential application as an antibacterial and antifungal agent are needed.

Synthesis Methods

The synthesis of 6-chloro-4-{[4-(2-ethoxyphenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline involves the reaction of 2-phenyl-6-chloroquinoline-4-carboxylic acid with 1-ethyl-4-(4-formylpiperazin-1-yl) piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). This reaction results in the formation of the desired compound in good yield.

Scientific Research Applications

6-chloro-4-{[4-(2-ethoxyphenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline has been studied for its potential application in various fields such as cancer research, neuroscience, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, it has been studied for its potential as a neuroprotective agent and for the treatment of neurodegenerative diseases. In infectious diseases, it has been studied for its potential as an antibacterial and antifungal agent.